[1-[(3,4-Difluorophenyl)methyl]triazol-4-yl]methanamine;hydrochloride

• IUPAC Name: [1-[(3,4-difluorophenyl)methyl]triazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H10F2N4.ClH/c11-9-2-1-7(3-10(9)12)5-16-6-8(4-13)14-15-16;/h1-3,6H,4-5,13H2;1H
• InChI Key: PUUPPYFTYPUKIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C=C(N=N2)CN)F)F.Cl
• Molecular Formula: C10H11ClF2N4
• Molecular Weight: 260.67 g/mol

Description

“[1-[(3,4-Difluorophenyl)methyl]triazol-4-yl]methanamine;hydrochloride” is a chemical compound with the linear formula C11H11F2N3. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers. The buyer assumes responsibility to confirm product identity and/or purity.

Synthesis Analysis

Triazole compounds, which include “[1-[(3,4-Difluorophenyl)methyl]triazol-4-yl]methanamine;hydrochloride”, are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of “[1-[(3,4-Difluorophenyl)methyl]triazol-4-yl]methanamine;hydrochloride” is represented by the linear formula C11H11F2N3. It has a molecular weight of 223.227.

Safety And Hazards

Sigma-Aldrich provides “[1-[(3,4-Difluorophenyl)methyl]triazol-4-yl]methanamine;hydrochloride” as part of a collection of rare and unique chemicals to early discovery researchers. The buyer assumes responsibility to confirm product identity and/or purity. It is recommended to avoid contact with skin, eyes, and clothing, avoid ingestion and inhalation, avoid prolonged or repeated exposure, remove contaminated clothing and wash before reuse, and wash thoroughly after handling.

Future Directions

Triazole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. Thus, the novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents.